2-hydroxy-3-methyl-N'-[(4-nitrophenyl)carbonyl]benzohydrazide

• CAS No.: 585517-52-8
• Molecular Formula: C15H13N3O5
• Molecular Weight: 315.28 g/mol
• IUPAC Name: 2-hydroxy-3-methyl-N'-(4-nitrobenzoyl)benzohydrazide
• InChI: InChI=1S/C15H13N3O5/c1-9-3-2-4-12(13(9)19)15(21)17-16-14(20)10-5-7-11(8-6-10)18(22)23/h2-8,19H,1H3,(H,16,20)(H,17,21)
• InChI Key: YVKRLBIKWAKSHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NNC(=O)C2=CC=C(C=C2)[N+](=O)[O-])O

Description

2-hydroxy-3-methyl-N’-[(4-nitrophenyl)carbonyl]benzohydrazide is an organic compound that belongs to the class of hydrazides It is characterized by the presence of a hydroxyl group, a methyl group, and a nitrophenyl carbonyl group attached to a benzohydrazide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-hydroxy-3-methyl-N’-[(4-nitrophenyl)carbonyl]benzohydrazide typically involves the condensation reaction between 2-hydroxy-3-methylbenzoic acid hydrazide and 4-nitrobenzoyl chloride. The reaction is usually carried out in the presence of a base, such as pyridine or triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Additionally, purification techniques like recrystallization or chromatography may be employed to obtain the final product in a pure form.

Chemical Reactions Analysis

Types of Reactions

2-hydroxy-3-methyl-N’-[(4-nitrophenyl)carbonyl]benzohydrazide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The nitro group can be reduced to an amino group.

Substitution: The hydrazide moiety can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic or basic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or chemical reduction using tin(II) chloride (SnCl2) in hydrochloric acid.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base to facilitate substitution reactions.

Major Products Formed

Oxidation: Formation of 2-hydroxy-3-methyl-N’-[(4-nitrophenyl)carbonyl]benzaldehyde.

Reduction: Formation of 2-hydroxy-3-methyl-N’-[(4-aminophenyl)carbonyl]benzohydrazide.

Substitution: Formation of various substituted benzohydrazides depending on the nucleophile used.

Scientific Research Applications

2-hydroxy-3-methyl-N’-[(4-nitrophenyl)carbonyl]benzohydrazide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an antimicrobial or anticancer agent due to its structural features.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antioxidant activities.

Industry: Utilized in the development of new materials, such as polymers and dyes, due to its functional groups.

Mechanism of Action

The mechanism of action of 2-hydroxy-3-methyl-N’-[(4-nitrophenyl)carbonyl]benzohydrazide is not fully understood, but it is believed to involve interactions with cellular targets through its functional groups. The nitrophenyl group may participate in electron transfer reactions, while the hydrazide moiety can form hydrogen bonds with biological macromolecules. These interactions can lead to the modulation of biochemical pathways, resulting in the observed biological effects.

Comparison with Similar Compounds

Similar Compounds

• 2-hydroxy-3-methyl-N’-[(4-aminophenyl)carbonyl]benzohydrazide
• 2-hydroxy-3-methyl-N’-[(4-chlorophenyl)carbonyl]benzohydrazide
• 2-hydroxy-3-methyl-N’-[(4-methoxyphenyl)carbonyl]benzohydrazide

Uniqueness

2-hydroxy-3-methyl-N’-[(4-nitrophenyl)carbonyl]benzohydrazide is unique due to the presence of the nitro group, which imparts distinct electronic properties and reactivity compared to its analogs. This makes it particularly interesting for applications requiring specific redox behavior or interactions with biological targets.